2-(benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C21H22N2OS2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-benzylsulfanyl-6-methyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H22N2OS2/c1-3-11-23-20(24)18-16-12-14(2)9-10-17(16)26-19(18)22-21(23)25-13-15-7-5-4-6-8-15/h3-8,14H,1,9-13H2,2H3
• InChI Key: KSTBRDRVYYXSNC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)CC=C)SCC4=CC=CC=C4

Description

2-(Benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one is a complex organic compound featuring a benzothieno[2,3-d]pyrimidinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step organic reactions. One common route starts with the preparation of the benzothieno[2,3-d]pyrimidinone core, followed by functionalization at various positions.

Formation of the Core Structure: The benzothieno[2,3-d]pyrimidinone core can be synthesized via a cyclization reaction involving a thiophene derivative and a suitable amine under acidic or basic conditions.

Functionalization: The core structure is then functionalized by introducing the benzylsulfanyl group, the methyl group, and the prop-2-en-1-yl group through nucleophilic substitution and alkylation reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(Benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The benzylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced at the double bond or other functional groups using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzylsulfanyl group or other reactive sites.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, nucleophiles like thiols or amines.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced alkenes, alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure allows for diverse functionalization, making it valuable in organic synthesis.

Biology and Medicine

In medicinal chemistry, 2-(benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one may exhibit biological activity, such as antimicrobial or anticancer properties. Researchers are exploring its potential as a lead compound for drug development.

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as conductivity or fluorescence, due to its unique electronic structure.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its interaction with molecular targets. For instance, if it exhibits antimicrobial activity, it may inhibit bacterial enzymes or disrupt cell membranes. In anticancer applications, it might interfere with cell division or induce apoptosis.

Comparison with Similar Compounds

Similar Compounds

• 2-(Benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one : The parent compound.
• 2-(Methylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one : A similar compound with a methylsulfanyl group instead of a benzylsulfanyl group.
• 2-(Benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one : A similar compound with different alkyl or aryl groups.

Uniqueness

The uniqueness of 2-(benzylsulfanyl)-6-methyl-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications in research and industry.